Cas no 137276-22-3 (Propanamide, 2-amino-N-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-,(S)-)

Propanamide, 2-amino-N-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-,(S)- structure
137276-22-3 structure
Product Name:Propanamide, 2-amino-N-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-,(S)-
CAS No:137276-22-3
MF:C9H15N5O
MW:209.248300790787
CID:1241873
Update Time:2024-08-03

Propanamide, 2-amino-N-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-,(S)- Chemical and Physical Properties

Names and Identifiers

    • Propanamide, 2-amino-N-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-,(S)-
    • Propanamide, 2-amino-N-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-, (S)- (9CI)
    • Inchi: 1S/C9H15N5O/c1-5(10)9(15)13-4-7-3-12-6(2)14-8(7)11/h3,5H,4,10H2,1-2H3,(H,13,15)(H2,11,12,14)/t5-/m0/s1
    • InChI Key: BQHPJIXHIWXVFA-YFKPBYRVSA-N
    • SMILES: C(NCC1=CN=C(C)N=C1N)(=O)[C@@H](N)C

Computed Properties

  • Exact Mass: 209.12785

Experimental Properties

  • Density: 1.229±0.06 g/cm3(Predicted)
  • Boiling Point: 482.6±45.0 °C(Predicted)
  • PSA: 106.92
  • pka: 13.90±0.46(Predicted)

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